PF-06250112

• CAS No.: 1609465-89-5
• Product Name: PF-06250112
• Molecular Formula: C22H20F2N6O2
• Molecular Weight: 438.4388
• IUPAC Name: 1‐(1‐Cyanopiperidine‐3α‐yl)‐3‐[4‐(2,4‐difluorophenoxy)phenyl]‐5‐amino‐1H‐pyrazole‐4‐carboxamide
• Standard InChI: InChI=1S/C22H20F2N6O2/c23-14-5-8-18(17(24)10-14)32-16-6-3-13(4-7-16)20-19(22(27)31)21(26)30(28-20)15-2-1-9-29(11-15)12-25/h3-8,10,15H,1-2,9,11,26H2,(H2,27,31)/t15-/m0/s1
• Standard InChIKey: SQFDBQCBXUWICP-HNNXBMFYSA-N
• SMILES: O=C(C1=C(N)N([C@@H]2CN(C#N)CCC2)N=C1C3=CC=C(OC4=CC=C(F)C=C4F)C=C3)N
• Appearance: Solid powder
• Description: PF-06250112 is a potent inhibitor of Bruton′s tyrosine kinase
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PF-06250112; PF 06250112; PF06250112.
• Reference: 1: Paley MA, Strand V, Kim AH. From mechanism to therapies in systemic lupus erythematosus. Curr Opin Rheumatol. 2017 Mar;29(2):178-186. doi: 10.1097/BOR.0000000000000369. Review. PubMed PMID: 28118202.; 2: Rankin AL, Seth N, Keegan S, Andreyeva T, Cook TA, Edmonds J, Mathialagan N, Benson MJ, Syed J, Zhan Y, Benoit SE, Miyashiro JS, Wood N, Mohan S, Peeva E, Ramaiah SK, Messing D, Homer BL, Dunussi-Joannopoulos K, Nickerson-Nutter CL, Schnute ME, Douhan J 3rd. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013 Nov 1;191(9):4540-50. doi: 10.4049/jimmunol.1301553. Epub 2013 Sep 25. PubMed PMID: 24068666.
• Last Modified: Aug 20 2021